Cas no 98589-48-1 (2-(2-hydroxyphenyl)-2-oxoethyl Thiocyanate)

• Product Name: 2-(2-hydroxyphenyl)-2-oxoethyl Thiocyanate
• CAS No: 98589-48-1
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• CID: 1991162
• PubChem ID: 26967175
• Update Time: 2025-04-21

2-(2-hydroxyphenyl)-2-oxoethyl Thiocyanate Chemical and Physical Properties

Names and Identifiers

• 2-(2-Hydroxyphenyl)-2-oxoethyl thiocyanate
• 2-Hydroxyphenacyl thiocyanate, 2'-Hydroxy-2-thiocyanatoacetophenone, 2-(Thiocyanatoacetyl)phenol
• 1-(2-Hydroxyphenyl)-2-thiocyanatoethanone
• PS-5684
• 1-(2-Hydroxyphenyl)-2-thiocyanatoethan-1-one
• 2-Hydroxyphenacyl thiocyanate
• MFCD08445679
• CS-0457810
• [2-(2-hydroxyphenyl)-2-oxoethyl] thiocyanate
• AKOS026675526
• 2-(cyanosulfanyl)-1-(2-hydroxyphenyl)ethan-1-one
• 98589-48-1
• 2-(2-hydroxyphenyl)-2-oxoethyl Thiocyanate

• Inchi： 1S/C9H7NO2S/c10-6-13-5-9(12)7-3-1-2-4-8(7)11/h1-4,11H,5H2
• InChI Key： LQAMXNSPRMVZLA-UHFFFAOYSA-N
• SMILES： S(C#N)CC(C1C=CC=CC=1O)=O

Computed Properties

• Exact Mass: 193.01974964Da
• Monoisotopic Mass: 193.01974964Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 86.4Ų